Cas no 1261686-35-4 (6-Chloro-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid)

6-Chloro-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid is a biphenyl derivative featuring chloro and trifluoromethoxy substituents, which enhance its utility as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethoxy group contributes to increased lipophilicity and metabolic stability, making it valuable in the design of bioactive compounds. The carboxylic acid moiety allows for further functionalization, enabling its incorporation into more complex molecular frameworks. This compound is particularly useful in medicinal chemistry for the development of enzyme inhibitors and receptor modulators due to its rigid aromatic structure and electron-withdrawing properties. Its high purity and well-defined structure ensure reproducibility in research and industrial applications.

6-Chloro-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid structure

1261686-35-4 structure

Product Name:6-Chloro-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid

CAS No:1261686-35-4

MF:C₁₄H₈ClF₃O₃

MW:316.659733772278

MDL:MFCD18322421

CID:2761306

PubChem ID:53228246

Update Time:2025-06-07

6-Chloro-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-3'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxylic acid
- DTXSID40691779
- 4-CHLORO-3-(3-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
- 6-Chloro-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid
- A1-75463
- 4-Chloro-3-(3-trifluoromethoxyphenyl)benzoic acid, 95%
- MFCD18322421
- 1261686-35-4
- MDL： MFCD18322421
- Inchi： 1S/C14H8ClF3O3/c15-12-5-4-9(13(19)20)7-11(12)8-2-1-3-10(6-8)21-14(16,17)18/h1-7H,(H,19,20)
- InChI Key： ZZMUGTMZZOOGRD-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

Exact Mass: 316.0114063Da
Monoisotopic Mass: 316.0114063Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 375
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 46.5Å²

6-Chloro-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011010299-250mg	6-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid	1261686-35-4	97%	250mg	$480.00	2023-09-03
Alichem	A011010299-500mg	6-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid	1261686-35-4	97%	500mg	$823.15	2023-09-03
Alichem	A011010299-1g	6-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid	1261686-35-4	97%	1g	$1534.70	2023-09-03
abcr	AB329698-5 g	4-Chloro-3-(3-trifluoromethoxyphenyl)benzoic acid, 95%; .	1261686-35-4	95%	5g	€1159.00	2023-06-21
abcr	AB329698-5g	4-Chloro-3-(3-trifluoromethoxyphenyl)benzoic acid, 95%; .	1261686-35-4	95%	5g	€1159.00	2025-04-21